Cas no 886969-94-4 (Methyl 2-chloro-5-phenylbenzoate)

• Product Name: Methyl 2-chloro-5-phenylbenzoate
• CAS No: 886969-94-4
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD20441956
• CID: 1037717
• PubChem ID: 54758755
• Update Time: 2025-04-20

Methyl 2-chloro-5-phenylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-[1,1'-biphenyl]-3-carboxylate
• Methyl 2-chloro-5-phenylbenzoate
• Methyl 4-chloro[1,1'-biphenyl]-3-carboxylate
• CS-0209538
• AKOS015888523
• F80585
• DTXSID20716510
• BS-23961
• Methyl4-chloro-[1,1'-biphenyl]-3-carboxylate
• methyl 4-chlorobiphenyl-3-carboxylate
• 886969-94-4
• MFCD20441956
• DB-360969
• Methyl4-chloro-[1,1-biphenyl]-3-carboxylate

• MDL： MFCD20441956
• Inchi： 1S/C14H11ClO2/c1-17-14(16)12-9-11(7-8-13(12)15)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： UERIBTLVWAUSAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.045
• Monoisotopic Mass: 246.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3A^2